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Compound of Interest

Compound Name: cis-2-Decene

CAS No.: 20348-51-0

Cat. No.: B1277015

Get Quote

Executive Safety Summary
Immediate Action Required:cis-2-Decene is a Category 3 Flammable Liquid and an Aspiration

Hazard.[1] It poses a significant threat to aquatic environments.[1][2] Under no circumstances

should this chemical be discharged into municipal sewage systems or trash.
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Property Specification
Critical Disposal
Implication

CAS Number 20348-51-0
Unique identifier for waste

profiles.

Flash Point ~47°C (116.6°F)
Classified as RCRA D001

(Ignitable).

Water Solubility Insoluble (Floats)
Do not flush. Will form surface

films and vaporize.

Specific Gravity 0.75
Lighter than water; complicates

spill wash-down.

GHS Hazards H226, H304, H410

Flammable; Fatal if

swallowed/enters airways;

Toxic to aquatic life.[1]

Waste Characterization & Regulatory Status
Before initiating disposal, you must classify the waste stream according to local regulations

(e.g., EPA RCRA in the US).

RCRA Waste Code:D001 (Ignitable Characteristic).[3][4]

Reasoning: The flash point of 47°C falls below the 60°C (140°F) threshold defined in 40

CFR 261.21.

Waste Stream: Non-halogenated Organic Solvent.

Compatibility Group: Alkenes/Hydrocarbons.

Segregation: Keep separate from Strong Oxidizers (e.g., Nitric Acid, Peroxides) to prevent

exothermic polymerization or fire.

Step-by-Step Disposal Protocol
Phase 1: Segregation and Containerization
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Objective: Prevent cross-reactivity and ensure safe transport.

Select the Container: Use a high-density polyethylene (HDPE) jerrycan or a safety steel

solvent can. Ensure the container is rated for flammable liquids.

Verify Empty Status: If disposing of an "empty" original bottle, it must be "RCRA Empty"

(<3% by weight remaining). If residue remains, treat the entire bottle as hazardous waste.

Bulking (Mixing):

You MAY mix cis-2-Decene with other compatible non-halogenated solvents (e.g.,

Hexane, Toluene, Acetone).

You MUST NOT mix with halogenated solvents (e.g., Dichloromethane) if your facility

requires separate streams for cost/incineration efficiency.

NEVER mix with oxidizers or acids.

Phase 2: Labeling
Attach a hazardous waste tag immediately upon adding the first drop of waste. The label must

contain:

Chemical Name: "cis-2-Decene" (Do not use abbreviations like "C10").

Hazard Checkbox: [x] Ignitable / Flammable.

Phase 3: Final Disposal
Transfer the container to your facility's Central Accumulation Area (CAA) within the permitted

timeframe (usually 90 or 180 days depending on generator status).

Ultimate Fate: The standard industry method is Fuel Blending or High-Temperature

Incineration. This converts the hydrocarbon into

and

, neutralizing the aquatic toxicity risk.
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Spill Response Workflow
Scenario: A 500mL bottle of cis-2-Decene shatters in the fume hood.

Evacuate & Isolate: Immediately remove ignition sources (hot plates, stirrers). Alert nearby

personnel.

PPE Upgrade: Wear nitrile gloves (splash protection), lab coat, and safety goggles. If the

spill is outside a hood and vapors are strong, respiratory protection may be required (consult

EHS).

Containment:

Do NOT use paper towels (increases surface area for evaporation/flammability).

Use inert absorbents (Vermiculite, Sand, or commercial "Solvent Pillows").

Note:cis-2-Decene floats on water; if it reaches a floor drain, use a spill boom or dike to

block entry.

Cleanup:

Cover the spill with absorbent from the perimeter inward.

Scoop the saturated material into a wide-mouth container/pail.

Label this container as "Hazardous Waste (Debris contaminated with cis-2-Decene)".

Decontamination: Wipe the surface with a detergent solution to emulsify remaining oily

residue.

Decision Logic Visualization
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Start: cis-2-Decene Waste

Is this a spill cleanup?

Is the waste pure chemical?

Identify Contaminants

No

Stream: Non-Halogenated
Organic Solvents

Yes

Mixed with Oxidizers?

CRITICAL: Segregate Immediately
Do NOT mix streams

Yes No

Ship for Incineration/Fuel Blending

Separate Container
Container: HDPE or Steel

Label: Flammable/Ignitable

No (Liquid Waste)

Collect in Solid Waste Pail
(Debris/Vermiculite)

Yes (Absorbed)
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Figure 1: Decision matrix for the safe segregation and disposal of cis-2-Decene, ensuring

RCRA compliance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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